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Compound of Interest

Compound Name: 2,6-Diethylaniline

Cat. No.: B152787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2,6-Diethylaniline. The information is curated for professionals in research and

development, particularly in the fields of chemistry and drug development. This document

presents quantitative data in a structured format, details relevant experimental methodologies,

and includes visualizations of key chemical processes involving 2,6-Diethylaniline.

Core Physicochemical Data
2,6-Diethylaniline is a significant chemical intermediate, appearing as a colorless to pale

yellow or reddish-brown liquid.[1][2] Its primary applications are in the synthesis of dyes,

pigments, pharmaceuticals, and agricultural chemicals, such as herbicides.[1][3][4] It also

serves as a corrosion inhibitor.[5] The following tables summarize its key physicochemical

properties.
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Property Value Source(s)

Molecular Formula C₁₀H₁₅N [6][7]

Molecular Weight 149.23 - 149.24 g/mol [5][6][7]

Physical State Liquid at 15-20 °C [6][8]

Appearance
Colorless to pale yellow or

reddish-brown liquid
[1][2][9]

Odor Slight amine odor [1][5]

Density 0.906 g/mL at 25 °C [2][10][11]

Specific Gravity (20/20) 0.96 [6]

Boiling Point 216 - 243 °C [2][5][6][10]

Melting Point 3 - 4 °C [2][12][13]

Vapor Pressure 0.02 mmHg at 20 °C [2][10]

Refractive Index n20/D 1.545 [2][10][11]

Flash Point 115 - 123 °C (closed cup) [6][10][14]

Solubility and Partitioning
Property Value Source(s)

Water Solubility
0.67 g/L at 26.7 °C (sparingly

soluble)
[1][2][11]

Solubility in Organic Solvents
Soluble in ether, alcohol,

benzene, chloroform
[5][6][11]

logP (Octanol/Water Partition

Coefficient)
2.87 - 2.92 [12][13]

pKa 4.13 ± 0.10 (Predicted) [2]
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Experimental Protocols for Physicochemical
Property Determination
The following sections detail the general experimental methodologies for determining the key

physicochemical properties of organic compounds like 2,6-Diethylaniline. These protocols are

based on standard laboratory techniques and OECD guidelines for the testing of chemicals.[1]

[2]

Determination of Melting Point
The melting point of a solid organic compound is a crucial indicator of its purity. A sharp melting

point range (typically 0.5-1.0°C) is indicative of a pure substance, while impurities tend to

depress and broaden the melting range.[5]

Methodology: Capillary Method

Sample Preparation: A small amount of the solid compound is finely powdered and packed

into a thin-walled capillary tube, sealed at one end, to a height of 1-2 mm.[13][15]

Apparatus: The capillary tube is attached to a thermometer, and both are placed in a heating

bath (e.g., Thiele tube with mineral oil) or a melting point apparatus with a heated metal

block.[5][15]

Heating: The apparatus is heated slowly and steadily, at a rate of approximately 1-2°C per

minute as the expected melting point is approached.[5]

Observation: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire solid has turned into a clear liquid (T2) are recorded. The

melting point is reported as the range T1-T2.[15]

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[11]

Methodology: Micro Boiling Point Determination
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Sample Preparation: A small volume (a few drops) of the liquid is placed in a small test tube

or fusion tube.[9][10]

Capillary Inversion: A capillary tube, sealed at one end, is placed inverted (open end down)

into the liquid.[10]

Heating: The test tube assembly is attached to a thermometer and heated in a suitable

heating bath (e.g., Thiele tube or aluminum block).[9][10]

Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of

the capillary tube. The heating is stopped, and the liquid is allowed to cool slowly. The boiling

point is the temperature at which the bubbling stops and the liquid just begins to enter the

capillary tube.[16]

Determination of Water Solubility
Solubility is a measure of the maximum amount of a solute that can dissolve in a specified

amount of solvent at a given temperature.

Methodology: Shake-Flask Method

Sample Preparation: A known amount of 2,6-Diethylaniline is added to a known volume of

water in a flask.

Equilibration: The flask is sealed and agitated (e.g., in a shaker bath) at a constant

temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The mixture is allowed to stand, and if an excess of the solute is present,

the undissolved portion is separated from the saturated solution by centrifugation or filtration.

Quantification: The concentration of 2,6-Diethylaniline in the aqueous phase is determined

using a suitable analytical technique, such as High-Performance Liquid Chromatography

(HPLC) or UV-Vis spectroscopy. The solubility is then expressed in g/L or mol/L.

Determination of pKa
The pKa is a measure of the acidity of a compound. For an amine like 2,6-Diethylaniline, the

pKa refers to the acidity of its conjugate acid, the anilinium ion.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b152787?utm_src=pdf-body
https://www.benchchem.com/product/b152787?utm_src=pdf-body
https://www.benchchem.com/product/b152787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology: Potentiometric Titration

Solution Preparation: A known concentration of 2,6-Diethylaniline is dissolved in a suitable

solvent (often a mixture of water and an organic solvent to ensure solubility).

Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl).

pH Measurement: The pH of the solution is monitored throughout the titration using a

calibrated pH meter.

Data Analysis: A titration curve (pH vs. volume of titrant added) is plotted. The pKa is the pH

at the half-equivalence point, where half of the aniline has been protonated. Computational

methods based on electronic structure calculations can also be used to predict pKa values.

[17][18]

Determination of logP (Octanol/Water Partition
Coefficient)
The logP value is a measure of a compound's lipophilicity and is a critical parameter in drug

development, influencing absorption, distribution, metabolism, and excretion (ADME)

properties.

Methodology: Shake-Flask Method

Phase Preparation: Equal volumes of n-octanol and water are pre-saturated with each other.

Partitioning: A known amount of 2,6-Diethylaniline is dissolved in one of the phases (usually

the one in which it is more soluble). The two phases are then combined in a separatory

funnel and shaken vigorously for a set period to allow for partitioning between the two layers.

Phase Separation: The mixture is allowed to stand until the two phases have completely

separated.

Quantification: The concentration of 2,6-Diethylaniline in both the n-octanol and the

aqueous phase is determined using an appropriate analytical method (e.g., HPLC-UV).
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Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the

octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm

of P.[19]

Alternative Methodology: Reverse-Phase High-Performance Liquid Chromatography (RP-

HPLC)

A faster, indirect method involves correlating the retention time of the compound on a reverse-

phase HPLC column (with a nonpolar stationary phase) to the logP values of a series of known

standards.[20]

Visualizations of Chemical Processes
The following diagrams, generated using the DOT language, illustrate key processes involving

2,6-Diethylaniline.

Industrial Synthesis of 2,6-Diethylaniline
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Caption: Experimental workflow for the industrial synthesis of 2,6-Diethylaniline.
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Metabolic Pathway of 2,6-Diethylaniline

Enzymatic Reactions

2,6-Diethylaniline

4-Amino-3,5-diethylphenol
(Major Oxidation Product)

Oxidation

3,5-Diethyl-benzoquinone-4-imine
(Minor Metabolite)

Further Oxidation

NADPH-fortified Microsomes
(e.g., Cytochrome P450)

 catalysis

 catalysis

Click to download full resolution via product page

Caption: Metabolic pathway of 2,6-Diethylaniline in microsomal systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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